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Compound of Interest

Compound Name:
N-[2-(1,3-benzodioxol-5-

yl)ethyl]formamide

CAS No.: 33542-98-2

Cat. No.: B11958584

Get Quote

Dual-Modality Probe: Chymase Inhibition & TRPA1
Activation
Executive Summary
5-Chloro-2-benzothiazolinone (CAS 20600-44-6), often abbreviated as 5-Cl-BTZ, is a

heterocyclic electrophile utilized primarily as a bioactive probe in inflammatory research. While

historically employed as a biocide precursor, its utility in modern chemical biology stems from

its specific reactivity with cysteine and serine residues.

Critical Insight for Researchers: This compound exhibits a pharmacological paradox that must

be controlled for in experimental design:

Anti-inflammatory mechanism: It acts as an inhibitor of Human Chymase (a mast cell serine

protease).

Pro-inflammatory mechanism: It acts as a potent agonist of the TRPA1 ion channel (the

"wasabi receptor"), inducing nociception.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11958584#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides the physicochemical data, mechanistic pathways, and validated protocols

necessary to utilize 5-Cl-BTZ effectively while mitigating off-target artifacts.

Identity & Physicochemical Profile[1]
Parameter Data Specification

CAS Registry Number 20600-44-6

IUPAC Name 5-Chloro-2(3H)-benzothiazolone

Synonyms
5-Chloro-2-benzothiazolinone;

Chlorobenzothiazolinone

Molecular Formula C₇H₄ClNOS

Molecular Weight 185.63 g/mol

SMILES Clc1ccc2SC(=O)Nc2c1

Appearance White to light gray crystalline solid

Melting Point 234 – 237 °C

Solubility (Water) Low (< 0.1 mg/mL); requires organic co-solvent

Solubility (DMSO) High (≥ 50 mM); recommended stock solvent

pKa ~8.5 (Amide nitrogen deprotonation)

Structural Analysis & Reactivity
The core benzothiazolinone scaffold features a cyclic carbamate-thioether motif.

Electrophilic Center: The carbonyl carbon (C2) is susceptible to nucleophilic attack.

Mechanism of Covalent Modification:

Serine Proteases (Chymase): The active site serine attacks the carbonyl, leading to

acylation and transient or irreversible inhibition of the enzyme.

TRP Channels (TRPA1): The electrophilic nature allows for interaction with hyper-reactive

cysteine residues (e.g., C621, C641, C665) on the N-terminus of TRPA1, locking the
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channel in an open state via covalent modification.

Biological & Pharmacological Context[2][3][4][5][6]
[7][8][9][10]
A. Mechanism 1: Human Chymase Inhibition
Target: Human Chymase (EC 3.4.21.39) Role: Mast cell-specific protease involved in

converting Angiotensin I to Angiotensin II (independent of ACE) and activating TGF-β1. Activity:

5-Cl-BTZ inhibits chymase with moderate potency (IC₅₀ values typically in the micromolar

range, e.g., ~90 µM). Therapeutic Relevance: Fibrosis, hypertension, and tissue remodeling.

B. Mechanism 2: TRPA1 Agonism (Nociception)
Target: Transient Receptor Potential Ankyrin 1 (TRPA1) Role: Chemo-sensor for noxious

electrophiles, mediating pain and neurogenic inflammation.[1] Activity: 5-Cl-BTZ acts as a

reactive electrophile, inducing calcium influx in sensory neurons. Therapeutic Relevance: Pain

modeling, itch research, and sensory neuropathy.

C. Mechanistic Pathway Diagram
The following diagram illustrates the divergent signaling pathways activated by 5-Cl-BTZ.
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Caption: Dual mechanistic action of 5-Cl-BTZ inhibiting Chymase (Red) while activating TRPA1

(Green).

Experimental Protocols
Protocol A: Stock Solution Preparation

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9%.

Concentration: Prepare a 50 mM master stock.

Weigh 9.28 mg of CAS 20600-44-6.

Dissolve in 1.0 mL of DMSO.

Vortex for 30 seconds until fully clarified.

Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 3 months. Avoid freeze-

thaw cycles.

Protocol B: Chymase Inhibition Assay (In Vitro)
Objective: Quantify the inhibitory potential of 5-Cl-BTZ against human chymase.

Buffer Prep: 50 mM Tris-HCl (pH 7.4), 1 M NaCl, 0.01% Triton X-100.

Enzyme: Recombinant Human Chymase (0.5 nM final concentration).

Substrate: Suc-Ala-Ala-Pro-Phe-pNA (Chromogenic substrate, 100 µM final).

Inhibitor: Dilute 5-Cl-BTZ stock in buffer to range 1 µM – 200 µM.

Reaction:

Mix Enzyme + Inhibitor in a 96-well plate. Incubate 15 min at 25°C.

Add Substrate to initiate reaction.

Monitor Absorbance at 405 nm kinetically for 20 minutes.
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Analysis: Plot Vmax vs. [Inhibitor] to determine IC₅₀.

Protocol C: TRPA1 Calcium Influx Assay (Cell-Based)
Objective: Assess agonist activity in HEK293 cells stably expressing human TRPA1.

Cell Loading: Load HEK293-TRPA1 cells with Fluo-4 AM (calcium dye) for 30 min at 37°C.

Baseline: Record baseline fluorescence (Ex/Em 490/520 nm) for 30 seconds.

Treatment: Inject 5-Cl-BTZ (10 µM – 100 µM).

Control: Use Mustard Oil (AITC) (100 µM) as a positive control.

Observation: A rapid increase in fluorescence indicates TRPA1 channel opening.

Specificity Check: Pre-incubate with HC-030031 (TRPA1 antagonist) to confirm specificity.

Safety & Handling (MSDS Highlights)
GHS Classification: Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT SE (Cat 3).[2]

Handling: Wear nitrile gloves and safety goggles. Handle in a fume hood to avoid inhalation

of dust.

Disposal: Dispose of as hazardous organic waste. Do not release into drains (biocidal

properties).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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